Cas no 1796970-50-7 (1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}-2,2-dimethylpropan-1-one)

• Product Name: 1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}-2,2-dimethylpropan-1-one
• CAS No: 1796970-50-7
• MF: C₁₃H₁₉NO₄S
• MW: 285.359262704849
• CID: 5907966
• PubChem ID: 71809379
• Update Time: 2025-06-08

1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(furan-2-ylmethylsulfonyl)azetidin-1-yl]-2,2-dimethylpropan-1-one
• 1-Propanone, 1-[3-[(2-furanylmethyl)sulfonyl]-1-azetidinyl]-2,2-dimethyl-
• 1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}-2,2-dimethylpropan-1-one
• 1-(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)-2,2-dimethylpropan-1-one
• 1796970-50-7
• AKOS024564859
• F6442-2103

• Inchi： 1S/C13H19NO4S/c1-13(2,3)12(15)14-7-11(8-14)19(16,17)9-10-5-4-6-18-10/h4-6,11H,7-9H2,1-3H3
• InChI Key： KZNQJVKZPMMKPW-UHFFFAOYSA-N
• SMILES： C(N1CC(S(CC2=CC=CO2)(=O)=O)C1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 285.10347926g/mol
• Monoisotopic Mass: 285.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}-2,2-dimethylpropan-1-one

1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}-2,2-dimethylpropan-1-one: A Comprehensive Overview

The compound 1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}-2,2-dimethylpropan-1-one (CAS No. 1796970-50-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a furan ring, a methanesulfonyl group, and an azetidine ring system. The presence of these functional groups makes it a versatile compound with applications in drug discovery, catalysis, and advanced materials development.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry due to their ability to act as bioisosteres for other heterocyclic compounds. The furan moiety in this compound adds electronic versatility, enabling it to participate in various chemical reactions such as nucleophilic aromatic substitution and Michael addition. Furthermore, the methanesulfonyl group introduces a sulfonamide functionality, which is known for its stability and ability to modulate biological activity.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the azetidine ring followed by functionalization with the furan and methanesulfonyl groups. Researchers have employed various strategies such as Suzuki coupling and nucleophilic substitution to achieve high yields and purity. The optimization of these synthetic routes has been a focus of recent investigations, with particular emphasis on green chemistry principles to minimize environmental impact.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to act as a scaffold for drug design has been exploited in the creation of inhibitors for kinases and other enzymes. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of protein kinases involved in cancer progression, making it a valuable tool in anticancer drug discovery.

Beyond medicinal chemistry, this compound has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Recent research has explored its potential as a component in organic field-effect transistors (OFETs), where its ability to facilitate charge transport has been leveraged to enhance device performance.

The structural versatility of 1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}-2,2-dimethylpropan-1-one also makes it an attractive candidate for use in catalysis. Its ability to act as a chiral auxiliary or ligand in asymmetric catalysis has been investigated, with promising results in enantioselective reactions such as epoxidation and aldol addition. These findings underscore its potential as a key component in sustainable chemical processes.

In conclusion, 1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}-2,2-dimethylpropan-1-one (CAS No. 1796970-50